N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-fluorophenyl)oxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C23H30FN5O2/c1-27(2)18-10-8-17(9-11-18)21(29-14-12-28(3)13-15-29)16-25-22(30)23(31)26-20-7-5-4-6-19(20)24/h4-11,21H,12-16H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key: RDPHAVDCCHMCHV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=CC=C2F)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C23H30FN5O2
• Molecular Weight: 427.5 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-fluorophenyl)oxalamide is a useful research compound. Its molecular formula is C23H30FN5O2 and its molecular weight is 427.524. The purity is usually 95%.
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Scientific Research Applications

Behavioral Pharmacology and Potential in Treating Affective Disorders

Research has highlighted the potential of certain compounds structurally similar to N1-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-fluorophenyl)oxalamide in behavioral pharmacology. For instance, studies on AR-A000002, a selective 5-hydroxytryptamine (HT)1B antagonist, have indicated its potential in treating anxiety and affective disorders due to its anxiolytic and antidepressant activities demonstrated in various animal models (Hudzik et al., 2003).

Amyloid Imaging and Alzheimer's Disease Research

The compound's structural features, particularly the presence of the dimethylamino group, align with those of other compounds used in amyloid imaging, a critical aspect of Alzheimer's disease research. For example, radioligands like [18F]FDDNP and 11C-PIB, containing dimethylamino and fluoro groups, have been crucial in distinguishing Alzheimer's disease patients from controls and could potentially aid in early detection and evaluation of new antiamyloid therapies (Nordberg, 2007).

Chemotherapy and DNA Interaction Studies

The molecule's structural complexity, featuring multiple rings and functional groups, resonates with those of chemotherapeutic agents and DNA interaction studies. Compounds like Hoechst 33258, which contain methylpiperazine and fluorophenyl groups, have been used as fluorescent DNA stains and have shown binding affinity to the minor groove of DNA, indicating potential applications in cancer research and treatment (Issar & Kakkar, 2013).

Molecular Scaffold in Medicinal Chemistry

The phenylpiperazine moiety within the compound's structure is a versatile scaffold in medicinal chemistry, indicating a potential for creating new therapeutic agents. The N-phenylpiperazine subunit, as part of various compounds, has reached late-stage clinical trials for CNS disorders, underlining the importance and potential of this molecular structure in drug development (Maia, Tesch, & Fraga, 2012).